Cas no 42598-88-9 (Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI))
42598-88-9 structure
Product Name:Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
CAS No:42598-88-9
MF:C18H39BO9
MW:410.307867288589
CID:330648
PubChem ID:14402221
Update Time:2025-04-19
Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
- tris[2-(2-ethoxyethoxy)ethyl] borate
- NS00059593
- Tris(2-(2-ethoxyethoxy)ethyl) borate
- 42598-88-9
- SCHEMBL9237981
- Tris[2-(2-ethoxyethoxy)ethyl]borate
- DTXSID40195363
- EINECS 255-905-5
-
- Inchi: 1S/C18H39BO9/c1-4-20-7-10-23-13-16-26-19(27-17-14-24-11-8-21-5-2)28-18-15-25-12-9-22-6-3/h4-18H2,1-3H3
- InChI Key: KIIAGUXVNQQAHX-UHFFFAOYSA-N
- SMILES: O(CCOCC)CCOB(OCCOCCOCC)OCCOCCOCC
Computed Properties
- Exact Mass: 410.268713
- Monoisotopic Mass: 410.268713
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
Experimental Properties
- Density: 1.013
- Boiling Point: 423.2°Cat760mmHg
- Flash Point: 209.7°C
- Refractive Index: 1.429
Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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